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Personal protective equipment for handling
ML358
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Compound of Interest

Compound Name: ML358

Cat. No.: B15556067

Essential Safety and Handling Guide for ML358

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
ML358, a selective inhibitor of the C. elegans SKN-1 pathway.[1] Given the absence of a formal
Safety Data Sheet (SDS), ML358 should be treated as a potentially hazardous substance.
Adherence to these protocols is essential for ensuring laboratory safety and environmental
protection.

Chemical and Physical Properties

While a comprehensive hazard profile for ML358 is not publicly available, the following
computed properties have been identified.
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Property Value
Molecular Formula CasHasNeO7
Molecular Weight 784.9 g/mol
XLogP3-AA 4.6
Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 10
Rotatable Bond Count 8

Data sourced from PubChem CID 112500310.
(2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ML358 to minimize
exposure risk.

PPE Type Specific Recommendation  Rationale

Provides a barrier against skin

contact. Gloves should be
Hand Protection Nitrile gloves inspected before use and

disposed of as contaminated

waste after handling.

Safety glasses with side )
Protects eyes from potential

Eye Protection shields or chemical splash

splashes or aerosols.
goggles
_ Prevents contamination of

Body Protection Standard laboratory coat )
personal clothing.
Recommended when handling

) ) ) ) the solid compound or
Respiratory Protection Use in a chemical fume hood

preparing solutions to avoid

inhalation of dust or aerosols.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/112500310
https://www.benchchem.com/product/b15556067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedures

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage or leaks.
Store ML358 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

. Preparation of Solutions:

All work with solid ML358 and the preparation of stock solutions should be conducted in a
certified chemical fume hood.

Use a dedicated set of non-sparking tools for weighing and transferring the compound.
When dissolving, add the solvent to the solid ML358 slowly to avoid splashing.

Ensure the vessel is appropriately sized and sealed after preparation.

. Use in Experiments:

Clearly label all vessels containing ML358 solutions.
When performing experiments, ensure adequate ventilation.
Avoid direct contact with the skin, eyes, and clothing.

Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan

Proper disposal of ML358 and contaminated materials is critical to prevent environmental

contamination.

1.

Waste Segregation:
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» Designate a specific, sealed, and clearly labeled hazardous waste container for all ML358-
contaminated materials. This includes:

[e]

Unused or expired ML358 compound.

o

Contaminated consumables (e.g., pipette tips, gloves, weighing paper).

[¢]

Empty original containers.

o

Rinsate from cleaning contaminated glassware.

2. Labeling:

e The hazardous waste label must include:

The full chemical name: ML358

[¢]

The words "Hazardous Waste"

[¢]

[e]

Primary hazard statement: "Potentially Toxic - Handle with Caution”

Date of accumulation.

o

3. Final Disposal:
e Do not dispose of ML358 down the drain or in the regular trash.[1]

» Contact your institution's Environmental Health & Safety (EHS) department to arrange for the
collection and disposal of the hazardous waste container.[1]

» Follow all institutional and local regulations for chemical waste disposal.

Visual Guides

The following diagrams illustrate the essential workflows for safely handling ML358.
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Preparation Experimentation Disposal

Receive & Inspect |—>| Store Securely |—>| Prepare in Fume Hood |——> Handle with PPE |——> Segregate Waste |—>| Label Hazardous Waste |—>

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of ML358 from receipt to disposal.

8 ML358 Handling

Waste Disposal
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Caption: Key safety considerations for handling ML358.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15556067#personal-protective-equipment-for-
handling-mI358]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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